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Compound of Interest

Compound Name: ML-10

Cat. No.: B609117

Introduction

[18F]ML-10, or 2-(5-[18F]fluoropentyl)-2-methylmalonic acid, is a low molecular weight
radiotracer developed for positron emission tomography (PET) imaging of apoptosis.[1] Its
selective accumulation in apoptotic cells allows for the non-invasive visualization and
guantification of cell death in vivo. This is particularly valuable in oncology for the early
assessment of tumor response to therapy.[1] The underlying mechanism involves the tracer's
uptake in cells that have lost their ability to maintain membrane potential, a characteristic
feature of apoptosis.[1] This document provides a detailed protocol for the radiolabeling of ML-
10 with Fluorine-18, including experimental procedures, data presentation, and quality control

measures.
Mechanism of Uptake

[18F]ML-10 is a derivative of malonic acid and is designed to target apoptotic cells.[1] In viable
cells, a transient uptake of the tracer can occur following medium acidification, but it is
subsequently excluded as the cell repolarizes.[1] However, apoptotic cells undergo a
permanent loss of these regulatory functions, leading to the accumulation of [18F]ML-10. This
selective uptake allows for the differentiation between healthy, apoptotic, and necrotic cells.
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Mechanism of [18F]ML-10 Uptake in Apoptosis
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Caption: Cellular uptake mechanism of [18F]ML-10.

Radiolabeling Protocol

The automated radiosynthesis of [18F]ML-10 is typically a two-step process: nucleophilic
substitution of a sulfonate precursor with [18F]fluoride, followed by the hydrolysis of protective

esters.
Materials and Equipment
o Automated radiosynthesis module (e.g., Tracerlab FX-FN)

e [18F]Fluoride produced from a cyclotron
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e Precursor: Mesylate or Tosylate precursor of ML-10 with tert-butyl or ethyl ester protecting
groups

e Reagents for fluorination: Kryptofix 2.2.2 (K222), Potassium Carbonate (K2CO3), Acetonitrile
(MeCN)

o Reagents for hydrolysis: Trifluoroacetic acid (TFA) in water, Hydrochloric acid (HCI), or
Sodium Hydroxide (NaOH)

 Purification: Semi-preparative Reverse-Phase High-Performance Liquid Chromatography
(RP-HPLC) system and/or Solid-Phase Extraction (SPE) cartridges (e.g., Sep-Pak C18)

e Quality control equipment: Analytical HPLC, radio-TLC, pH meter

Experimental Workflow
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[18F]ML-10 Radiolabeling Workflow

[18F]Fluoride
Production

Trap [18F]Fluoride on
Anion Exchange Cartridge

:

Elute with K2CO3/K222

Azeotropic Drying
Radiofluorination of
Precursor in MeCN
Hydrolysis of
Protecting Groups
Purification
(HPLC and/or SPE)
Formulation in
Saline
Quiality Control

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b609117?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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